Cas no 2171253-69-1 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-methylbutanoic acid)
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-methylbutanoic acid
- 2171253-69-1
- EN300-1538313
- (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid
-
- Inchi: 1S/C25H30N2O5/c1-15(2)21(22(28)29)27-23(30)25(3,4)14-26-24(31)32-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-21H,13-14H2,1-4H3,(H,26,31)(H,27,30)(H,28,29)/t21-/m1/s1
- InChI Key: HJOAXBILYPKCOX-OAQYLSRUSA-N
- SMILES: O(C(NCC(C)(C)C(N[C@@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1538313-1.0g |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid |
2171253-69-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1538313-50mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid |
2171253-69-1 | 50mg |
$2044.0 | 2023-09-26 | ||
| Enamine | EN300-1538313-100mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid |
2171253-69-1 | 100mg |
$2142.0 | 2023-09-26 | ||
| Enamine | EN300-1538313-250mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid |
2171253-69-1 | 250mg |
$2239.0 | 2023-09-26 | ||
| Enamine | EN300-1538313-500mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid |
2171253-69-1 | 500mg |
$2336.0 | 2023-09-26 | ||
| Enamine | EN300-1538313-1000mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid |
2171253-69-1 | 1000mg |
$2433.0 | 2023-09-26 | ||
| Enamine | EN300-1538313-2500mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid |
2171253-69-1 | 2500mg |
$4771.0 | 2023-09-26 | ||
| Enamine | EN300-1538313-5000mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid |
2171253-69-1 | 5000mg |
$7058.0 | 2023-09-26 | ||
| Enamine | EN300-1538313-10000mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-3-methylbutanoic acid |
2171253-69-1 | 10000mg |
$10464.0 | 2023-09-26 |
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-methylbutanoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-methylbutanoic acid
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-methylbutanoic Acid: A Comprehensive Overview
The compound with CAS No 2171253-69-1, known as (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-methylbutanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 2R position, and a branched aliphatic chain. Its unique properties make it a valuable compound in research and development.
Structure and Synthesis
The molecule consists of a central chiral carbon (C) at the 2R position, which is bonded to three groups: an Fmoc-amino group, a 3-methylbutanoic acid moiety, and two methyl groups. The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability under basic conditions while being easily removable under acidic conditions. The presence of the Fmoc group suggests that this compound may have been synthesized using standard peptide coupling techniques or other Fmoc-based methodologies.
Recent advancements in asymmetric synthesis have enabled the efficient construction of chiral centers like the 2R configuration in this compound. Researchers have employed various catalysts and reaction conditions to achieve high enantioselectivity in the synthesis of similar molecules. For instance, the use of proline-derived catalysts or organocatalysts has been reported to facilitate the formation of such chiral centers with high precision.
Applications in Peptide Chemistry
Given its structure, this compound is likely to find applications in peptide synthesis and related fields. The Fmoc group makes it suitable for use as a protected amino acid derivative in solid-phase peptide synthesis (SPPS). Its chiral center adds another layer of complexity and functionality, potentially enabling the synthesis of enantiomerically pure peptides or peptidomimetics.
Recent studies have highlighted the importance of stereochemistry in peptide design. For example, researchers have demonstrated that the configuration at specific positions can significantly influence the bioactivity and pharmacokinetic properties of peptide drugs. This compound's 2R configuration may play a critical role in determining its interactions with biological targets.
Physical and Chemical Properties
The physical and chemical properties of this compound are influenced by its structure. The presence of the Fmoc group contributes to its hydrophobicity, while the carboxylic acid moiety imparts some degree of polarity. These properties affect its solubility in different solvents and its behavior during various chemical reactions.
Recent research has focused on understanding the relationship between molecular structure and physical properties using computational methods. For instance, molecular dynamics simulations have been used to predict the solubility and stability of similar compounds under different conditions. Such studies could provide valuable insights into optimizing the synthesis and application of this compound.
Biological Activity and Potential Uses
The biological activity of this compound is an area of growing interest. Its structure suggests potential applications as a building block for bioactive molecules or as a component in drug delivery systems. The Fmoc group's stability under physiological conditions makes it suitable for use in vivo applications.
Emerging research has explored the use of Fmoc-containing compounds in drug delivery systems, particularly in targeted drug delivery and controlled release applications. The chiral center at the 2R position could also be exploited to design enantiomerically pure drugs with enhanced efficacy and reduced side effects.
Safety and Environmental Considerations
As with any chemical compound, safety considerations are paramount. This compound should be handled with care due to its potential to cause irritation or other adverse effects if mishandled. Proper personal protective equipment (PPE) should be used during synthesis and handling.
Environmental considerations are also important. Researchers are increasingly focusing on developing sustainable synthetic methods that minimize waste generation and reduce environmental impact. This compound's synthesis could potentially be optimized using green chemistry principles to enhance its eco-friendliness.
Conclusion
The compound with CAS No 2171253-69-1 represents an exciting advancement in organic chemistry with diverse potential applications across various fields.
2171253-69-1 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)